6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile

• Molecular Formula: C16H9N3O2
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 6-(5-formylquinolin-8-yl)oxypyridine-3-carbonitrile
• InChI: InChI=1S/C16H9N3O2/c17-8-11-3-6-15(19-9-11)21-14-5-4-12(10-20)13-2-1-7-18-16(13)14/h1-7,9-10H
• InChI Key: ATCRIZHFCDFHOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)OC3=NC=C(C=C3)C#N)C=O

Description

6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile is a useful research compound. Its molecular formula is C16H9N3O2 and its molecular weight is 275.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-hydroxyquinoline-5-carbaldehyde (692 mg, 4 mmol) in sulfolane (8 mL) was added 2-chloro-5-cyanopyridine (552 mg, 4 mmol) and K2CO3 (1.7 g, 12 mmol). The reaction was heated at 90° C. for 2 h in a microwave. The reaction was cooled to rt and poured into water (100 mL). The resulting solid was filtered, washed with water, ether and air dried to give the title compound: RT=3.02 min; m/z (ES+)=276.0 [M+H]+.